Cas no 40732-64-7 ([(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate)

• Product Name: [(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate
• CAS No: 40732-64-7
• MF: C₁₆H₂₀N₂O₇
• MW: 352.339204788208
• CID: 2667744
• Update Time: 2023-08-06

[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpropionic acid [(2R)-3β-acetoxy-2,3,3aβ,9aβ-tetrahydro-6-oxo-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-2α-yl]methyl ester
• 2,2-Dimethylpropionic acid [(2R)-3beta-acetoxy-2,3,3abeta,9abeta-tetrahydro-6-oxo-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-2alpha-yl]methyl ester
• [(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methy
• [(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate

• Inchi： 1S/C16H20N2O7/c1-8(19)23-11-9(7-22-14(21)16(2,3)4)24-13-12(11)25-15-17-10(20)5-6-18(13)15/h5-6,9,11-13H,7H2,1-4H3/t9-,11-,12+,13-/m1/s1
• InChI Key： WDEVFUKOKIWGRA-FOUMNBMASA-N
• SMILES： O1[C@H](COC(C(C)(C)C)=O)[C@H]([C@H]2[C@@H]1N1C=CC(N=C1O2)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 664
• XLogP3: -0.5
• Topological Polar Surface Area: 104